Ethyl 6-chloro-3-nitropicolinate
Overview
Description
Ethyl 6-chloro-3-nitropicolinate is a chemical compound with the molecular formula C8H7ClN2O4 . It is used for research and development .
Molecular Structure Analysis
The molecular weight of this compound is 230.61 . The compound is stored in an inert atmosphere at 2-8°C .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 230.61 . It is stored in an inert atmosphere at 2-8°C .
Scientific Research Applications
Ethylene Polymerization Catalysts
Nitroarylamine ligands and their nickel complexes exhibit high activities for ethylene polymerization, indicating that similar nitroaromatic compounds, such as Ethyl 6-chloro-3-nitropicolinate, could be explored for catalytic applications in polymer synthesis (Zhang, Hao, Sun, & Redshaw, 2011).
Antimycotic Activity
Certain nitroaromatic compounds have shown strong inhibition against various microorganisms, suggesting that this compound could have potential antimycotic or antibacterial properties (Cziáky, Kóródi, Frank, & Czink, 1996).
Phospholipid Metabolism in Tumor Cells
Research on chloroethylnitrosourea antineoplastic drugs affecting phospholipid metabolism in melanoma tumors could provide a foundation for studying the effects of similar nitrochloro compounds on cellular metabolism and survival mechanisms (Morvan, Demidem, Papon, De Latour, & Madelmont, 2002).
Synthesis of Biologically Active Compounds
The synthesis of Ethyl 4-(4-nitrophenoxy) picolinate and its role as an intermediate in producing various biologically active compounds highlight the importance of nitroaromatic esters in pharmaceutical research. This suggests that this compound could also serve as a key intermediate in synthesizing new drugs or bioactive molecules (Xiong, Gao, Yang, Tang, & Zheng, 2019).
Potential Anticancer Agents
The exploration of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines derived from nitroaromatic compounds for their effects on the proliferation of cultured L1210 cells and survival of mice bearing P388 leukemia provides a basis for investigating this compound in cancer research (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).
Future Directions
Properties
IUPAC Name |
ethyl 6-chloro-3-nitropyridine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2O4/c1-2-15-8(12)7-5(11(13)14)3-4-6(9)10-7/h3-4H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUYYRHKUFWKCBU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=N1)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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